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Compound of Interest

Compound Name: 6-Amino-5-methylnicotinonitrile

Cat. No.: B070432

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Amino-5-methylnicotinonitrile (CAS No. 183428-91-3).[1][2] Given the absence of a specific
Safety Data Sheet (SDS) for this compound, the following procedures are based on data from
structurally similar aminopyridine and nitrile compounds and established laboratory safety
protocols. It is imperative to consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with all relevant regulations.

Hazard Profile and Personal Protective Equipment
(PPE)

Based on analogous compounds, 6-Amino-5-methylnicotinonitrile should be handled with
caution, assuming it may be toxic if swallowed, harmful in contact with skin or if inhaled, and
may cause skin, eye, and respiratory irritation.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b070432?utm_src=pdf-interest
https://www.benchchem.com/product/b070432?utm_src=pdf-body
https://www.benchchem.com/product/b070432?utm_src=pdf-body
https://www.chemscene.com/183428-91-3.html?productObj=CS-0205193
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7127104.htm
https://www.benchchem.com/product/b070432?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A2351_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Recommended Personal
Hazard Classification Associated Risks Protective Equipment
(PPE)

Gloves: Chemical-resistant

Toxic if swallowed, potentially .
nitrile gloves.[4][5][6][7][8]

Acute Toxicity (Oral, Dermal, fatal in contact with skin, and
) ) Body: Laboratory coat.
Inhalation) may cause respiratory ] ] ]
T Respiratory: Use in a chemical
irritation.[3]
fume hood.[9]
Gloves: Chemical-resistant
Skin Corrosion/Irritation Causes skin irritation.[3] nitrile gloves.[4][5][6][7][8]
Body: Laboratory coat.
Causes serious eye irritation. Eyes: Chemical safety goggles

Serious Eye Damage/Irritation ]
[3] or a face shield.[10]

] Respiratory: Use in a chemical
N o May cause respiratory o ,
Specific Target Organ Toxicity fume hood to avoid inhalation

irritation.
of dust.[9]

Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[11]

o Keep the container tightly closed.
2. Preparation and Weighing:

¢ All handling of solid 6-Amino-5-methylnicotinonitrile should be conducted in a certified
chemical fume hood to prevent inhalation of dust.
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Before handling, ensure all necessary PPE is worn correctly.
Use a dedicated and clean set of spatulas and weighing boats.

Weigh the desired amount of the compound carefully to minimize dust generation.

. Dissolution:

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

If sonication or heating is required, ensure the container is appropriately sealed or equipped
with a condenser to prevent the release of vapors.

. Post-Handling:

Decontaminate all surfaces, glassware, and equipment that have come into contact with the
chemical using an appropriate solvent (e.g., 70% ethanol), followed by a thorough wash with
soap and water.

Remove PPE carefully to avoid skin contamination and dispose of it as outlined in the
disposal plan.[12]

Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan: Waste Management

1.

Waste Segregation:

All solid waste contaminated with 6-Amino-5-methylnicotinonitrile (e.g., weighing boats,
pipette tips, contaminated gloves) must be collected in a dedicated, clearly labeled
hazardous waste container.[9]

Liguid waste (solutions containing the compound) should be collected in a separate,
compatible, and labeled hazardous waste container. Do not pour down the drain.[9]

. Container Labeling:
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o All waste containers must be labeled with "Hazardous Waste," the full chemical name "6-
Amino-5-methylnicotinonitrile,” and the associated hazards (e.g., "Toxic," "Irritant").[9][13]

3. Storage of Waste:

o Store hazardous waste containers in a designated satellite accumulation area within the
laboratory, away from general work areas.[9]

4. Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[10]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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